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Compound of Interest

Compound Name: Cadmium-109

Cat. No.: B087968

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay of Cadmium-
109 (1°°Cd) to its daughter isomer, Silver-109m (1°°mAgq), via electron capture. The document
details the decay characteristics, associated emissions, experimental measurement protocols,
and key applications relevant to research and pharmaceutical development.

Nuclear Decay Characteristics

Cadmium-109 is a synthetic radioisotope that decays exclusively through electron capture
(EC) with a half-life of approximately 462 days.[1][2][3] In this process, the proton-rich nucleus
of a 1°9Cd atom captures one of its own inner atomic electrons, typically from the K or L shell.[4]
[5] This capture initiates the transformation of a nuclear proton into a neutron, accompanied by
the emission of an electron neutrino (ve).[4][6] The decay reduces the atomic number by one,
transmuting Cadmium (Z=48) into Silver (Z=47), while the mass number remains unchanged at
109.[5]

The decay of 1°°Cd proceeds with a Q-value (total energy released) of 215.5 keV and leads
100% of the time to the metastable first excited state of Silver-109, known as 1°°™Ag, which has
an energy of 88.0341 keV above the ground state.[1][7] This isomeric state subsequently de-
excites to the stable 1°°Ag ground state with a half-life of 39.6 seconds.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Decay of Cadmium-109]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087968#cadmium-109-electron-capture-decay-to-
silver-109m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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